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Compound of Interest

Compound Name: Cycloocta-1,3-diene

Cat. No.: B7949762 Get Quote

An In-depth Technical Guide to the Physical
Properties of 1,3-Cyclooctadiene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,3-

cyclooctadiene, a versatile cyclic diene utilized in organic synthesis, coordination chemistry,

and the production of polymers, fragrances, and pharmaceuticals.[1] The information herein is

intended to support research and development activities by providing reliable physical data,

detailed experimental methodologies for its verification, and a logical workflow for its

characterization.

Core Physical Properties
1,3-Cyclooctadiene (CAS No: 1700-10-3, (Z,Z)-isomer CAS No: 3806-59-5) is a colorless liquid

with a strong odor.[1] It is less dense than water and insoluble in it.[2] The molecule has a

molecular weight of 108.18 g/mol .[1][2][3][4]

The key physical properties of 1,3-cyclooctadiene are summarized in the table below. The data

represents the more common (Z,Z)- or cis,cis-isomer. It is important to note that boiling points

can vary significantly with pressure.
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Physical Property Value Notes

Melting Point -53 °C to -51 °C[1][5][6]

Boiling Point 142-144 °C At atmospheric pressure (lit.)

55 °C[1][5][6] At 34 mmHg (lit.)

Density 0.869 g/mL[6] At 25 °C (lit.)

0.873 g/mL[1] At 20 °C (lit.)

Refractive Index (n20/D) 1.493 - 1.494[1][3][5] At 20 °C

Flash Point
24 °C - 25 °C (75.2 °F - 77.0

°F)
Closed cup

Molecular Formula C₈H₁₂[1][2][3]

Molecular Weight 108.18 g/mol [1][2][3][4]

Experimental Protocols for Property Determination
Accurate determination of physical properties is crucial for compound identification and purity

assessment.[7][8][9][10] The following sections describe generalized, yet detailed,

methodologies for measuring the melting and boiling points of a compound like 1,3-

cyclooctadiene.

Since 1,3-cyclooctadiene has a very low melting point (-53 °C), this procedure would require a

specialized low-temperature apparatus. The general principle, however, remains the same.

Objective: To determine the temperature range over which the solid phase of a substance

transitions to the liquid phase.[9]

Methodology: Capillary Method

Sample Preparation: A small amount of the solidified 1,3-cyclooctadiene is finely powdered

and packed into a capillary tube to a height of 1-2 mm.[8] The tube is sealed at one end.

Apparatus Setup: The capillary tube is attached to a thermometer or placed in the heating

block of a melting point apparatus.[7] For this compound, a cryostat or a specialized low-
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temperature stage would be necessary.

Heating: The apparatus is cooled to well below the expected melting point. The temperature

is then raised slowly, at a rate of about 1-2 °C per minute, near the anticipated melting point

to ensure thermal equilibrium.[7]

Observation: The sample is observed through a magnifying lens. Two temperatures are

recorded:

T1: The temperature at which the first drop of liquid appears.[10]

T2: The temperature at which the last crystal of the solid disappears.[10]

Reporting: The melting point is reported as the range from T1 to T2. A narrow range (e.g.,

0.5-1.0 °C) is indicative of a pure compound.[8][10] Impurities typically cause a depression

and broadening of the melting point range.[7][8][9]

Objective: To determine the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.[11]

Methodology: Micro-Boiling Point (Thiele Tube) Method This method is suitable for small

sample volumes.[12][13]

Sample Preparation: A few milliliters of liquid 1,3-cyclooctadiene are placed into a small test

tube (fusion tube). A capillary tube, sealed at one end, is inverted and placed into the liquid.

[12]

Apparatus Setup: The test tube assembly is attached to a thermometer using a rubber band.

The bulb of the thermometer should be aligned with the sample.[12] This entire assembly is

then immersed in a Thiele tube containing a high-boiling-point oil (e.g., mineral oil).[13]

Heating: The side arm of the Thiele tube is gently and evenly heated with a Bunsen burner or

other heat source.[12][13] This design ensures uniform heating of the oil bath via convection.

Observation: As the temperature rises, air trapped in the capillary tube will be expelled. Upon

reaching the boiling point, a rapid and continuous stream of bubbles will emerge from the

open end of the capillary tube.[13]
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Measurement: At this point, heating is discontinued. The apparatus is allowed to cool slowly.

The stream of bubbles will slow and eventually stop. The boiling point is the temperature at

which the liquid just begins to be drawn back into the capillary tube.[12][13]

Pressure Correction: The atmospheric pressure should be recorded, as the boiling point is

dependent on it.[11][12]

Visualization of Characterization Workflow
The following diagram illustrates a logical workflow for the identification and purity assessment

of a liquid organic compound such as 1,3-cyclooctadiene, integrating the determination of its

physical properties with spectroscopic analysis.
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Workflow for Identification and Purity Assessment of a Liquid Organic Compound

Obtain Liquid Sample
(e.g., 1,3-Cyclooctadiene)

Preliminary Observation
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Density
Measurement

Refractive Index
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Spectroscopic Analysis
(NMR, IR, MS)

Compare Physical Properties
with Literature Values

Structure Confirmation

Purity Assessment
(e.g., GC Analysis)

Final Characterization
and Report

Click to download full resolution via product page

Caption: Workflow for the characterization of a liquid organic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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